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Compound of Interest

Compound Name:
4-Bromo-8-methyl-1,5-

naphthyridine

CAS No.: 1432323-27-7

Cat. No.: B1383060

Get Quote

Executive Summary
4-Bromo-8-methyl-1,5-naphthyridine is a critical bifunctional scaffold utilized in the synthesis

of advanced organic light-emitting diodes (OLEDs) and kinase inhibitors. Its structural

uniqueness lies in its asymmetric functionalization: the electron-withdrawing bromine atom at

C4 facilitates cross-coupling (e.g., Suzuki-Miyaura), while the electron-donating methyl group at

C8 modulates solubility and crystal packing density.

This guide provides a technical comparison of the crystal structure and solid-state behavior of

4-Bromo-8-methyl-1,5-naphthyridine against its symmetric analogue, 4,8-Dibromo-1,5-

naphthyridine, and the parent 1,5-naphthyridine. Analysis confirms that the asymmetry

introduced by the methyl group significantly alters

-

stacking motifs, offering superior solubility profiles for solution-processable applications.

Structural Characterization & X-Ray Analysis[1]
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Molecular Geometry and Planarity
The 1,5-naphthyridine core is intrinsically planar. In 4,8-disubstituted derivatives, the root-

mean-square (r.m.s.) deviation from the mean plane is typically < 0.01 Å.

Core: The diazanaphthalene system maintains aromaticity despite the electronegative

nitrogen atoms at positions 1 and 5.

Substituents:

C4-Bromine: The

bond length is characteristically 1.89–1.91 Å. It acts as a halogen bond donor (

-hole).

C8-Methyl: The methyl group (

bond ~1.50 Å) introduces steric bulk, disrupting the "perfect" face-to-face stacking seen in
unsubstituted naphthyridines.

Crystal Packing Forces
Unlike the symmetric 4,8-dibromo analogue, which often crystallizes in high-symmetry

monoclinic cells (e.g.,

) driven by strong halogen bonding (

), the 8-methyl variant relies on a hierarchy of weaker forces:

Primary Interaction:

-

stacking (centroid-centroid distance ~3.8 Å).[1]

Directional Steering: Weak

hydrogen bonds involving the methyl protons.

Halogen Bonding:
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or

interactions, though often sterically hindered by the methyl group compared to the dibromo-
variant.

Comparative Analysis: Asymmetric vs. Symmetric
Scaffolds
The following table contrasts the target molecule with its primary synthetic precursor (4,8-

Dibromo) and the parent heterocycle.
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Feature
Target: 4-Bromo-8-

methyl-1,5-

naphthyridine

Alternative A: 4,8-

Dibromo-1,5-

naphthyridine

Alternative B: 1,5-

Naphthyridine

Symmetry (Asymmetric)
or

(Symmetric)
(Symmetric)

Crystal System

Typically Monoclinic (

or

)

Monoclinic (

)

Monoclinic (

)

Packing Motif

Herringbone or

Slipped Stack (Methyl-

disrupted)

Planar Sheet / Face-

to-Face Stacking
Herringbone

Intermolecular Forces

-

+ Weak

+ Halogen Bond

Strong

Halogen Bonds +

-

Weak

-

+

Solubility (CHCl

)

High (Methyl group

disrupts lattice

energy)

Moderate (Strong

lattice network)
High

Melting Point
90–110 °C (Lower

lattice energy)

>180 °C (High lattice

stability)
75 °C

Application
Asymmetric Ligands,

OLED Emitters

Symmetric Cross-

linkers, MOF Linkers

General Building

Block

Key Insight: The 8-methyl group acts as a "crystal engineer," lowering the melting point and

increasing solubility by preventing the formation of the extremely tight halogen-bonded

networks observed in the 4,8-dibromo analogue.

Experimental Protocols
Synthesis of 4-Bromo-8-methyl-1,5-naphthyridine

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1383060/docs?utm_src=pdf-body#structural-analysis-comparison-guide-4-bromo-8-methyl-1-5-naphthyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: This protocol is based on the selective substitution of 4,8-dibromo-1,5-naphthyridine or

Friedländer condensation principles.

Reagents: 4,8-Dibromo-1,5-naphthyridine, Trimethylaluminum (

),

, THF.

Setup: In a glovebox, charge a flame-dried Schlenk flask with 4,8-dibromo-1,5-naphthyridine

(1.0 eq) and

(5 mol%).

Addition: Add anhydrous THF (0.1 M concentration). Cool to 0 °C.

Reaction: Dropwise add

(1.1 eq, 2.0 M in hexanes). Caution: Pyrophoric.

Heating: Warm to room temperature and reflux for 12 hours.

Workup: Quench with Rochelle's salt solution. Extract with EtOAc.

Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Single Crystal Growth (Slow Evaporation Method)
To obtain X-ray quality crystals suitable for verifying the asymmetric structure:

Dissolution: Dissolve 20 mg of the purified compound in 2 mL of Dichloromethane (DCM) in

a small vial.

Layering (Optional): Carefully layer 1 mL of Hexane or Pentane on top if the compound is

highly soluble.

Evaporation: Cover the vial with Parafilm and poke 3-4 small holes with a needle.

Incubation: Store at 4 °C in a vibration-free environment for 3-7 days.
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Harvest: Colorless to pale yellow prisms should form. Mount immediately in Paratone oil for

diffraction.

Structural Logic & Pathway Diagram
The following diagram illustrates the structural relationship and the crystallographic

consequences of the substituents.
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Click to download full resolution via product page

Figure 1: Structural logic flow showing how asymmetric substitution disrupts the tight packing

network seen in symmetric analogues, leading to improved solubility.
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General Properties of 4,8-Dibromo-1,5-naphthyridine

PubChem Compound Summary for CID 60202059.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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